Cas no 2034506-74-4 (N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide)

• Product Name: N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide
• CAS No: 2034506-74-4
• MF: C₁₅H₁₇NO₂S₂
• MW: 307.430981397629
• CID: 6122117
• PubChem ID: 119099282
• Update Time: 2025-10-28

N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide
• F6204-0614
• N-[1-(thiophen-2-yl)cyclopentyl]benzenesulfonamide
• AKOS026687136
• N-(1-thiophen-2-ylcyclopentyl)benzenesulfonamide
• N-(1-(thiophen-2-yl)cyclopentyl)benzenesulfonamide
• 2034506-74-4

• Inchi： 1S/C15H17NO2S2/c17-20(18,13-7-2-1-3-8-13)16-15(10-4-5-11-15)14-9-6-12-19-14/h1-3,6-9,12,16H,4-5,10-11H2
• InChI Key： PPCWUYTTXXZMCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1(C2=CC=CS2)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 307.07007113g/mol
• Monoisotopic Mass: 307.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.8Ų

Additional information on N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide

N-1-(Thiophen-2-yl)cyclopentylbenzenesulfonamide: A Comprehensive Overview

The compound N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide (CAS No. 2034506-74-4) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a thiophene ring, a cyclopentane ring, and a benzenesulfonamide group. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the precise synthesis of N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide, allowing for a deeper understanding of its structure-function relationship. The thiophene moiety, known for its aromaticity and electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule. Similarly, the cyclopentane ring contributes to the compound's rigidity and stability, while the benzenesulfonamide group introduces hydrophilic properties, enhancing its solubility in polar solvents.

One of the most promising applications of N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide lies in its potential as a building block for drug development. The compound's ability to form hydrogen bonds due to the sulfonamide group makes it an attractive candidate for designing bioactive molecules. Recent studies have explored its role as an inhibitor of certain enzymes, highlighting its potential in therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide has shown promise in materials science. Its unique electronic properties make it a viable candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to act as an electron acceptor in organic photovoltaic devices, demonstrating improved charge transport properties compared to traditional materials.

The synthesis of N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent attachment of the cyclopentane and benzenesulfonamide groups via coupling reactions. The use of transition metal catalysts has significantly enhanced the efficiency and selectivity of these reactions, enabling large-scale production.

From an environmental perspective, N-1-(thiophen-2-yl)cyclopentylbenzenesulfonamide exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that the compound can be effectively metabolized by microorganisms in aerobic environments, reducing concerns related to its persistence in ecosystems. This attribute is particularly important for applications where environmental impact is a critical consideration.

In conclusion, N-1-(thiophen-2-y